Cas no 110579-17-4 (Acetamide,2-[(1-methyl-4-nitro-1H-imidazol-5-yl)sulfonyl]-)

Acetamide,2-[(1-methyl-4-nitro-1H-imidazol-5-yl)sulfonyl]- structure
110579-17-4 structure
Product Name:Acetamide,2-[(1-methyl-4-nitro-1H-imidazol-5-yl)sulfonyl]-
CAS No:110579-17-4
MF:C6H8N4O5S
MW:248.216519355774
CID:142183
PubChem ID:60454
Update Time:2025-04-19

Acetamide,2-[(1-methyl-4-nitro-1H-imidazol-5-yl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • Acetamide,2-[(1-methyl-4-nitro-1H-imidazol-5-yl)sulfonyl]-
    • 2-(3-methyl-5-nitroimidazol-4-yl)sulfonylacetamide
    • BRN 5589309
    • ACETAMIDE, 2-((1-METHYL-4-NITRO-1H-IMIDAZOL-5-YL)SULFONYL)-
    • DTXSID70149314
    • 2-((1-Methyl-4-nitro-1H-imidazol-5-yl)sulfonyl)acetamide
    • 110579-17-4
    • Inchi: 1S/C6H8N4O5S/c1-9-3-8-5(10(12)13)6(9)16(14,15)2-4(7)11/h3H,2H2,1H3,(H2,7,11)
    • InChI Key: NLMRESUVNWSVNL-UHFFFAOYSA-N
    • SMILES: S(CC(N)=O)(C1=C([N+](=O)[O-])N=CN1C)(=O)=O

Computed Properties

  • Exact Mass: 248.02164
  • Monoisotopic Mass: 248.02154054g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 396
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.1
  • Topological Polar Surface Area: 149Ų

Experimental Properties

  • PSA: 138.19
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